ethyl 8-bromo-4-hydroxy-1,6-naphthyridine-3-carboxylate
Description
“Ethyl 8-bromo-4-hydroxy-1,6-naphthyridine-3-carboxylate” is a derivative of 1,6-naphthyridines . Naphthyridines are nitrogen-containing heterocyclic compounds that have been well explored by the scientific community due to their wide range of biological applications . They are pharmacologically active, with applications such as anticancer, anti-human immunodeficiency virus (HIV), anti-microbial, analgesic, anti-inflammatory, and anti-oxidant activities .
Synthesis Analysis
The synthesis of naphthyridines has been a subject of interest in the field of synthetic and medicinal chemistry . The reaction of methyl-5-bromo-8-(tosyloxy)-1,6-naphthyridine-7-carboxylate with 1 eq. of various arylboronic acids produced monoarylated-1,6-naphthyridines, whereas 2 eq. of arylboronic acids resulted in diarylated-1,6-naphthyridines in excellent yields .Molecular Structure Analysis
Naphthyridine is the fused-ring system resulting from the fusion of two pyridines through two adjacent carbon atoms, and thus can be considered the naphthalene analog of pyridine with one nitrogen atom in each ring .Chemical Reactions Analysis
Naphthyridines exhibit reactivity with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes .Future Directions
The future directions in the research of naphthyridines involve further exploration of their synthesis and biological applications . There is a burgeoning interest in the synthesis and biological applications of 1,6-naphthyridines, reflecting their importance in the synthetic as well as medicinal chemistry fields . The current focus is on recent synthetic developments and a thorough study of the anticancer activity of 1,6-naphthyridines on different cancer cell lines .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 8-bromo-4-hydroxy-1,6-naphthyridine-3-carboxylate involves the bromination of 4-hydroxy-1,6-naphthyridine-3-carboxylic acid followed by esterification with ethyl alcohol.", "Starting Materials": [ "4-hydroxy-1,6-naphthyridine-3-carboxylic acid", "Bromine", "Ethyl alcohol", "Sodium hydroxide", "Sulfuric acid", "Water" ], "Reaction": [ "Step 1: Bromination of 4-hydroxy-1,6-naphthyridine-3-carboxylic acid with bromine in the presence of sulfuric acid and water to yield 8-bromo-4-hydroxy-1,6-naphthyridine-3-carboxylic acid.", "Step 2: Esterification of 8-bromo-4-hydroxy-1,6-naphthyridine-3-carboxylic acid with ethyl alcohol in the presence of sulfuric acid and sodium hydroxide to yield ethyl 8-bromo-4-hydroxy-1,6-naphthyridine-3-carboxylate." ] } | |
CAS RN |
1259077-55-8 |
Molecular Formula |
C11H9BrN2O3 |
Molecular Weight |
297.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
